1-fluoro-3-isothiocyanato-2-methylbenzene

• IUPAC Name: 1-fluoro-3-isothiocyanato-2-methylbenzene
• InChI: InChI=1S/C8H6FNS/c1-6-7(9)3-2-4-8(6)10-5-11/h2-4H,1H3
• InChI Key: YZQYVLUFNMYFLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)N=C=S
• Molecular Formula: C8H6FNS
• DSSTOX Substance ID: DTXSID00374612
• Molecular Weight: 167.21 g/mol
• CAS No.: 363179-58-2

Description

1-fluoro-3-isothiocyanato-2-methylbenzene is a chemical compound that belongs to the class of isothiocyanates. It is characterized by the presence of a fluorine atom, a methyl group, and an isothiocyanate group attached to a benzene ring. This compound is commonly used in various fields of research, including medical, environmental, and industrial applications, due to its unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of 1-fluoro-3-isothiocyanato-2-methylbenzene typically involves the reaction of 3-fluoro-2-methylaniline with thiophosgene. The reaction is carried out under controlled conditions to ensure the formation of the desired isothiocyanate product. The general reaction scheme is as follows:

$$\text{3-Fluoro-2-methylaniline} +$$3-Fluoro-2-methylaniline+

Synthesis routes and methods

Procedure details

Into a solution of 2-methyl-3-fluoroaniline (1.0 g, 8.0 mmol) in 30 mL of toluene at room temperature, thiophosgene (0.94 mL, 12 mmol) and triethylamine (1.34 mL, 12 mmol) was added. The mixture was stirred at room temperature for 16 hours. The mixture was partitioned between ethyl acetate and water. The combined organic layer was then concentrated to give the desired product (1.1 g, 82%). EI-MS m/z 168.2 (M+).